Cas no 1361904-60-0 (Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1361904-60-0
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4932494
• Update Time: 2025-10-31

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C11H11F5N2O2/c1-2-20-10(19)6-4-18-8(11(14,15)16)5(3-17)7(6)9(12)13/h4,9H,2-3,17H2,1H3
• InChI Key： DYRDPQAMDQHJIR-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CN=C(C(F)(F)F)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate: A Comprehensive Overview

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate, with CAS No. 1361904-60-0, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agricultural chemistry, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups, including an ethyl ester, an aminomethyl group, a difluoromethyl group, and a trifluoromethyl group. These substituents confer the molecule with distinctive chemical and biological properties, making it a valuable compound for both academic research and industrial applications.

The synthesis of Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate involves a series of intricate chemical reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. The use of transition metal catalysts and green chemistry principles has further enhanced the sustainability of its synthesis. Researchers have also explored alternative routes, such as microwave-assisted synthesis and enzymatic catalysis, to streamline the production process.

The physical and chemical properties of this compound are heavily influenced by its structural features. The presence of multiple fluorine atoms in the molecule contributes to its high stability and lipophilicity, which are critical for its application in drug delivery systems. Additionally, the pyridine ring's aromaticity plays a significant role in determining the compound's electronic properties, making it suitable for use in electronic materials and sensors. Recent studies have also highlighted its potential as a precursor for the synthesis of more complex molecules with enhanced functionality.

In terms of biological activity, Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate has shown promising results in various assays. It exhibits moderate to high activity against several enzymes, including kinases and proteases, making it a potential lead compound for drug development. Furthermore, its ability to inhibit bacterial growth suggests its potential application as an antimicrobial agent. Recent research has also explored its role in modulating cellular signaling pathways, opening new avenues for its use in treating chronic diseases such as cancer and neurodegenerative disorders.

The application of this compound extends beyond the realm of medicine. In agriculture, it has been investigated as a component of pesticides due to its ability to disrupt pest metabolism without causing significant harm to non-target organisms. Its role in enhancing crop resilience against environmental stressors has also been explored. In the field of materials science, this compound has been utilized as a building block for constructing advanced materials with tailored properties, such as high thermal stability and mechanical strength.

Despite its numerous advantages, Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate poses certain challenges in terms of scalability and cost-effectiveness. Ongoing research is focused on addressing these limitations through innovative synthetic strategies and process optimization techniques. The integration of artificial intelligence and machine learning into drug discovery pipelines is expected to further accelerate the development of this compound into marketable products.

In conclusion, Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate represents a versatile and multifaceted compound with immense potential across diverse industries. Its unique structure, coupled with cutting-edge research advancements, positions it as a key player in shaping future innovations in chemistry and related disciplines.